Cas no 1037535-51-5 (L-Asparagine, N-(2,4-dichlorophenyl)-N2-ethyl-)

• Product Name: L-Asparagine, N-(2,4-dichlorophenyl)-N2-ethyl-
• CAS No: 1037535-51-5
• MF: C₁₂H₁₄Cl₂N₂O₃
• MW: 305.157161235809
• CID: 6621550
• PubChem ID: 7591830
• Update Time: 2025-07-17

L-Asparagine, N-(2,4-dichlorophenyl)-N2-ethyl- Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, N-(2,4-dichlorophenyl)-N2-ethyl-
• N-(2,4-Dichlorophenyl)-N2-ethyl-L-asparagine
• 1037535-51-5
• DTXSID601256682

• Inchi： 1S/C12H14Cl2N2O3/c1-2-15-10(12(18)19)6-11(17)16-9-4-3-7(13)5-8(9)14/h3-5,10,15H,2,6H2,1H3,(H,16,17)(H,18,19)/t10-/m0/s1
• InChI Key： ORRXMFBDJCPDPE-JTQLQIEISA-N
• SMILES： ClC1C=C(C=CC=1NC(C[C@@H](C(=O)O)NCC)=O)Cl

Computed Properties

• Exact Mass: 304.0381477g/mol
• Monoisotopic Mass: 304.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Asparagine, N-(2,4-dichlorophenyl)-N2-ethyl-

Recent Advances in the Study of L-Asparagine, N-(2,4-dichlorophenyl)-N2-ethyl- (CAS: 1037535-51-5)

The compound L-Asparagine, N-(2,4-dichlorophenyl)-N2-ethyl- (CAS: 1037535-51-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of L-Asparagine, N-(2,4-dichlorophenyl)-N2-ethyl-, which contribute to its interaction with biological targets. The presence of the dichlorophenyl group and the ethyl substitution on the asparagine backbone are critical for its bioactivity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. These studies have provided a solid foundation for further exploration of its pharmacological properties.

In vitro and in vivo studies have demonstrated that L-Asparagine, N-(2,4-dichlorophenyl)-N2-ethyl- exhibits promising activity against a range of biological targets. For instance, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may modulate cellular signaling pathways associated with cancer progression, making it a candidate for further investigation in oncology research.

The synthesis and optimization of L-Asparagine, N-(2,4-dichlorophenyl)-N2-ethyl- have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and scalability, addressing challenges related to its complex structure. These advancements are crucial for enabling large-scale production and facilitating future clinical studies. Furthermore, computational modeling studies have provided insights into the compound's binding interactions with target proteins, aiding in the design of derivatives with enhanced efficacy and selectivity.

Despite these promising findings, several challenges remain. The pharmacokinetic properties of L-Asparagine, N-(2,4-dichlorophenyl)-N2-ethyl-, such as its bioavailability and metabolic stability, require further investigation. Additionally, comprehensive toxicity studies are needed to assess its safety profile before it can progress to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these gaps and accelerate the development of this compound.

In conclusion, L-Asparagine, N-(2,4-dichlorophenyl)-N2-ethyl- (CAS: 1037535-51-5) represents a promising candidate for therapeutic development, with its unique chemical structure and biological activities offering multiple avenues for research. Continued exploration of its mechanisms of action, optimization of its synthetic pathways, and evaluation of its safety and efficacy will be critical in unlocking its full potential. This research brief underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and medicinal chemistry.